Cas no 1427405-76-2 (4-Bromo-5-fluoro-2-hydroxybenzaldehyde)

• Product Name: 4-Bromo-5-fluoro-2-hydroxybenzaldehyde
• CAS No: 1427405-76-2
• MF: C₇H₄BrFO₂
• MW: 219.007864952087
• MDL: MFCD23705550
• CID: 4699708
• PubChem ID: 83888471
• Update Time: 2025-11-02

4-Bromo-5-fluoro-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2-hydroxybenzaldehyde
• FCH2330526
• PC501927
• 1427405-76-2
• SCHEMBL19837992
• CHC40576
• SY294451
• DB-205897
• Z1681334607
• MFCD23705550
• D74883
• EN300-205932
• CS-0089407
• 4-Bromo-5-fluoro-2-hydroxybenzaldehyde

• MDL： MFCD23705550
• Inchi： 1S/C7H4BrFO2/c8-5-2-7(11)4(3-10)1-6(5)9/h1-3,11H
• InChI Key： KZXYTQOZAFEXTM-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C=O)=C(C=1)O)F

Computed Properties

• Exact Mass: 217.93787g/mol
• Monoisotopic Mass: 217.93787g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-Bromo-5-fluoro-2-hydroxybenzaldehyde

4-Bromo-5-fluoro-2-hydroxybenzaldehyde (CAS 1427405-76-2): A Versatile Building Block in Modern Organic Synthesis

4-Bromo-5-fluoro-2-hydroxybenzaldehyde (CAS 1427405-76-2) is a highly valuable halogenated benzaldehyde derivative that has gained significant attention in pharmaceutical and material science research. This multifunctional aromatic compound serves as a crucial intermediate in the synthesis of various bioactive molecules and specialty chemicals. The presence of both bromine and fluorine substituents on the aromatic ring, along with the reactive aldehyde and hydroxyl functional groups, makes this compound particularly useful for cross-coupling reactions and molecular diversification.

The growing demand for fluorinated pharmaceutical intermediates has positioned 4-Bromo-5-fluoro-2-hydroxybenzaldehyde as a sought-after building block in drug discovery. Recent trends in medicinal chemistry show increasing interest in fluorine-containing drug candidates, as the introduction of fluorine atoms often enhances metabolic stability and bioavailability. This compound's unique substitution pattern allows for the efficient synthesis of fluorinated heterocycles, which are prevalent in many FDA-approved drugs targeting CNS disorders and infectious diseases.

From a synthetic chemistry perspective, 4-Bromo-5-fluoro-2-hydroxybenzaldehyde CAS 1427405-76-2 offers multiple reactive sites for selective functionalization. The bromine atom at the 4-position participates readily in palladium-catalyzed cross-coupling reactions, while the aldehyde group serves as an excellent handle for nucleophilic addition or condensation reactions. The ortho-hydroxy group further enhances the compound's versatility by enabling chelation-assisted transformations or serving as a protecting group anchor in multi-step syntheses.

Recent advances in green chemistry approaches have explored the use of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde in catalyst-free reactions and microwave-assisted syntheses, addressing growing concerns about sustainable chemical processes. The compound's stability under various reaction conditions makes it particularly suitable for flow chemistry applications, which are gaining traction in industrial-scale pharmaceutical manufacturing. Researchers are also investigating its potential in metal-organic framework (MOF) synthesis for gas storage and separation technologies.

The physicochemical properties of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde contribute significantly to its utility. The electron-withdrawing effects of both bromine and fluorine substituents influence the compound's electronic distribution, making it an excellent substrate for studying electronic effects in aromatic systems. This characteristic is particularly valuable in the development of organic electronic materials, where precise control over molecular orbitals is crucial. The compound's crystalline nature also facilitates purification and characterization, important factors in quality control for pharmaceutical applications.

In material science, derivatives of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde CAS 1427405-76-2 have shown promise in the development of advanced polymers with unique thermal and mechanical properties. The combination of halogen atoms and hydrogen-bonding capability from the hydroxyl group enables the creation of materials with tailored intermolecular interactions. Recent studies have explored its use in liquid crystal formulations and photoactive materials for optoelectronic applications.

The analytical characterization of 4-Bromo-5-fluoro-2-hydroxybenzaldehyde typically involves HPLC analysis, mass spectrometry, and multinuclear NMR spectroscopy. The distinctive 1H NMR splitting patterns resulting from the fluorine-bromine substitution provide valuable structural information. Quality control protocols for this compound emphasize purity assessment through melting point determination and chromatographic methods, ensuring its suitability for sensitive synthetic applications.

From a commercial perspective, the market for halogenated benzaldehyde derivatives like 4-Bromo-5-fluoro-2-hydroxybenzaldehyde continues to expand, driven by increasing R&D investments in targeted drug discovery and specialty chemicals. Suppliers typically offer this compound with high purity grades (≥97%) in various packaging options to meet diverse research needs. Current industry trends indicate growing demand for custom synthetic services involving this intermediate, particularly for structure-activity relationship studies in medicinal chemistry programs.

Future research directions for 4-Bromo-5-fluoro-2-hydroxybenzaldehyde CAS 1427405-76-2 include exploring its potential in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, two rapidly evolving areas in drug discovery. The compound's structural features make it an attractive candidate for developing bifunctional linkers in these applications. Additionally, its use in organocatalysis and as a ligand precursor in transition metal complexes represents promising avenues for further investigation.

In conclusion, 4-Bromo-5-fluoro-2-hydroxybenzaldehyde stands as a versatile and valuable synthetic intermediate with wide-ranging applications across pharmaceutical, material, and chemical research. Its unique combination of halogen substituents and functional groups provides numerous opportunities for molecular design and innovation. As synthetic methodologies continue to advance and new applications emerge, this compound is poised to maintain its importance in scientific research and industrial chemistry.